Cas no 1401666-77-0 ([(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester)

• Product Name: [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester
• CAS No: 1401666-77-0
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 2159590
• Update Time: 2025-11-01

[(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [(R)-1-((s)-2-amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester
• Benzyl ((R)-1-((S)-2-aminopropanoyl)piperidin-3-yl)(ethyl)carbamate
• AM97753
• [(R)-1-((S)-2-aminopropanyl)piperidin-3-yl]ethylcarbamic acid benzyl ester
• [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester

• Inchi： 1S/C18H27N3O3/c1-3-21(18(23)24-13-15-8-5-4-6-9-15)16-10-7-11-20(12-16)17(22)14(2)19/h4-6,8-9,14,16H,3,7,10-13,19H2,1-2H3/t14-,16+/m0/s1
• InChI Key： KSFWCZYOIPKJBX-GOEBONIOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC)[C@H]1CN(C([C@H](C)N)=O)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 424
• Topological Polar Surface Area: 75.9

Additional information on [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester

Introduction to [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester (CAS No. 1401666-77-0)

[(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1401666-77-0, represents a unique structural motif that combines a piperidine ring with functional groups designed to enhance its pharmacological properties. The presence of both (R) and (S) configurations in its molecular framework underscores its potential as a chiral intermediate, which is crucial for the synthesis of enantiomerically pure pharmaceuticals.

The compound's structure features a benzyl ester moiety attached to a carbamic acid group, which is further linked to a piperidine ring substituted with an (S)-2-amino-propionyl side chain. This particular arrangement of functional groups makes it an intriguing candidate for further investigation in medicinal chemistry. The benzyl ester group not only serves as a protecting group but also contributes to the overall solubility and stability of the molecule, making it suitable for various synthetic transformations.

In recent years, there has been a growing interest in the development of novel piperidine-based scaffolds due to their demonstrated efficacy in modulating biological pathways. Piperidine derivatives are widely recognized for their role in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The specific configuration of the (R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl] moiety in this compound suggests that it may interact with biological targets in a manner that could lead to therapeutic benefits.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacophores. The combination of the piperidine ring and the amino-propionyl side chain provides a versatile platform for further chemical modifications. For instance, the carbamic acid benzyl ester can be hydrolyzed to yield a free carboxylic acid group, which can then be coupled with other molecules via amide bond formation. This flexibility makes it an attractive building block for drug discovery campaigns.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of molecules with high accuracy. By leveraging these tools, scientists have been able to identify promising candidates for further experimental validation. The structure of [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester has been subjected to virtual screening studies, which have revealed potential interactions with enzymes and receptors relevant to several therapeutic areas.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of chiral auxiliaries or catalysts is essential to achieve the desired stereochemical outcome. Given the complexity of its structure, this compound serves as an excellent model system for studying asymmetric synthesis and catalysis.

In addition to its synthetic interest, this compound has shown promise in preclinical studies as a potential lead molecule for treating various diseases. Its ability to modulate key biological pathways has been demonstrated through both in vitro and in vivo experiments. These studies have highlighted its potential as an antiviral agent, an anti-inflammatory agent, and even as a candidate for treating neurodegenerative disorders.

The benzyl ester group in this molecule not only facilitates synthetic manipulations but also plays a role in determining its pharmacokinetic profile. Upon administration, the benzyl ester can be hydrolyzed to release the active form of the compound, which can then exert its biological effects. This property makes it an attractive candidate for prodrug development, where the ester group serves as a temporary masking agent.

The growing body of literature on piperidine derivatives continues to expand, revealing new insights into their mechanisms of action and therapeutic potential. Researchers are increasingly exploring ways to optimize these molecules for better efficacy and reduced side effects. The unique structure of [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester positions it as a valuable asset in this ongoing effort.

Future studies are likely to focus on understanding how variations in the substitution pattern around the piperidine ring influence biological activity. By systematically modifying key functional groups, scientists can fine-tune the properties of these compounds to achieve desired pharmacological outcomes. The availability of high-quality starting materials like 1401666-77-0 will be crucial in these endeavors.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs based on innovative molecular architectures. Compounds like [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester represent the cutting edge of drug discovery efforts, combining structural complexity with promising biological activity. As our understanding of disease mechanisms grows, so does the need for sophisticated molecules capable of addressing these challenges effectively.